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Compound of Interest

Compound Name: Aminoacetonitrile

Cat. No.: B1212223 Get Quote

Properties of Aminoacetonitrile:

Property Value

CAS Number 540-61-4

Molecular Formula C₂H₄N₂

Molar Mass 56.07 g/mol

Appearance Colorless to yellow liquid

Boiling Point 183 °C (decomposes)

Solubility Soluble in water

Safety and Handling Precautions:

Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat when handling aminoacetonitrile. Work

should be conducted in a well-ventilated fume hood.

Inhalation: Avoid inhaling vapors as they can be toxic.

Skin and Eye Contact: Avoid contact with skin and eyes as it can cause irritation.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.
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First Aid Measures:

Exposure First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Aminoacetonitrile in Scientific Research
Aminoacetonitrile and its derivatives are primarily of interest in the context of prebiotic

chemistry and the study of the origins of life. The following diagram illustrates the proposed role

of nitriles, such as aminoacetonitrile, in the prebiotic synthesis of essential biomolecules.
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Caption: Proposed pathway for prebiotic synthesis via aminoacetonitrile.

This information is for educational purposes only. The handling of aminoacetonitrile should

only be carried out by trained professionals in a controlled laboratory setting.

To cite this document: BenchChem. [General and Safety Information for Aminoacetonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212223#step-by-step-aminoacetonitrile-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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